Cas no 6947-22-4 (2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide)

• Product Name: 2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide
• CAS No: 6947-22-4
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• CID: 1737547
• PubChem ID: 135408665
• Update Time: 2025-04-21

2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-amino-4-oxo-1h-pyrimidin-2-yl)acetamide
• 2-(6-amino-4-oxo-1,4-dihydropyrimidin-2-yl)acetamide
• NSC56907
• AC1L6FDT
• AC1Q696U
• CTK5D0060
• AR-1C8229
• NSC-56907
• AKOS010519483
• 2-(6-amino-4-oxo-1,4-dihydropyrimidin-2-yl)acetamide; NSC56907; AC1L6FDT; AC1Q696U; CTK5D0060; AR-1C8229; NSC-56907; AKOS010519483;
• DTXSID50288614
• 6947-22-4

• Inchi： 1S/C6H8N4O2/c7-3-1-6(12)10-5(9-3)2-4(8)11/h1H,2H2,(H2,8,11)(H3,7,9,10,12)
• InChI Key： RYTLFCBPZZOAEZ-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)N=C(CC(N)=O)N1

Computed Properties

• Exact Mass: 168.06484
• Monoisotopic Mass: 168.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 110.57